Cas no 2171833-96-6 (2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide
• CAS No: 2171833-96-6
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 6189911
• PubChem ID: 165486687
• Update Time: 2025-07-02

2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propanehydrazide
• 2171833-96-6
• EN300-1289767

• Inchi： 1S/C8H11ClN2O2S/c1-5(8(12)11-10)14-4-6-2-3-7(9)13-6/h2-3,5H,4,10H2,1H3,(H,11,12)
• InChI Key： HZNXBZAAADGNCN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC(C(NN)=O)C)O1

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide

Comprehensive Overview of 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide (CAS No. 2171833-96-6)

2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide (CAS No. 2171833-96-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a 5-chlorofuran-2-yl moiety linked to a methylsulfanyl group, which is further connected to a propanehydrazide backbone. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In the context of modern drug discovery, researchers are increasingly exploring furan-based compounds like 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide due to their bioactivity profiles. The chlorofuran ring, in particular, is known for its electron-withdrawing properties, which can enhance the reactivity of adjacent functional groups. This characteristic is highly valued in the design of enzyme inhibitors and receptor modulators, making this compound a subject of interest in medicinal chemistry.

From an agrochemical perspective, the methylsulfanyl group in 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide offers potential applications in crop protection. Sulfur-containing compounds are often utilized in the development of fungicides and herbicides, as they can disrupt microbial cell membranes or interfere with essential metabolic pathways. The integration of a hydrazide moiety further expands its utility, as hydrazide derivatives are known for their chelating properties and ability to form stable complexes with metal ions.

One of the most frequently searched questions regarding CAS No. 2171833-96-6 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining relatively stable at room temperature when stored in anhydrous environments. These properties make it suitable for laboratory-scale reactions and further derivatization.

Another trending topic in the scientific community is the role of furan derivatives in sustainable chemistry. As industries shift toward greener alternatives, 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide has been investigated as a potential building block for biodegradable materials. Its furan core, derived from renewable resources like biomass, aligns with the principles of circular economy and reduced environmental impact.

In summary, 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanehydrazide (CAS No. 2171833-96-6) represents a multifaceted compound with promising applications across multiple disciplines. Its structural features, including the 5-chlorofuran-2-yl and methylsulfanyl groups, contribute to its reactivity and versatility. As research continues to uncover new uses for this molecule, it is likely to remain a focal point in both academic and industrial settings.